N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide

• IUPAC Name: N-[2-(1,2-oxazolidin-2-yl)-2-oxoethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C9H12N2O4S2/c12-8(11-4-2-5-15-11)7-10-17(13,14)9-3-1-6-16-9/h1,3,6,10H,2,4-5,7H2
• InChI Key: INPCSZVEXSWVBL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(OC1)C(=O)CNS(=O)(=O)C2=CC=CS2
• Molecular Formula: C9H12N2O4S2
• Molecular Weight: 276.3 g/mol

Description

N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide, also known as W-13, is a synthetic compound that has been widely used in scientific research. It was first synthesized in the 1980s and has since been studied for its various biochemical and physiological effects.

Mechanism of Action

N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide binds to the hydrophobic pocket of calmodulin, thereby inhibiting its activity. This results in a decrease in the binding of calcium ions to calmodulin, which in turn affects the activity of downstream targets that are regulated by calmodulin.
Biochemical and Physiological Effects:
N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, to induce apoptosis in cancer cells, and to inhibit the growth of tumors in animal models. N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide has also been shown to have anti-inflammatory effects, to inhibit the activity of certain enzymes involved in the biosynthesis of prostaglandins, and to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide in lab experiments is its specificity for calmodulin. This allows researchers to study the role of calmodulin in various cellular processes without affecting other signaling pathways. However, N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide has some limitations as well. It has been shown to be toxic to some cell types at high concentrations, and its effects on other calcium-binding proteins are not well understood.

Future Directions

There are several future directions for research on N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide. One area of interest is the development of more potent and specific inhibitors of calmodulin that can be used to study its role in various cellular processes. Another area of interest is the use of N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide as a therapeutic agent for the treatment of cancer and other diseases. Finally, there is a need for further research on the biochemical and physiological effects of N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide, particularly its effects on other calcium-binding proteins and its potential toxicity in different cell types.
Conclusion:
In conclusion, N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide is a synthetic compound that has been widely used in scientific research as a tool to study the role of calmodulin in various cellular processes. Its specificity for calmodulin makes it a valuable tool for studying this important signaling pathway, but its potential toxicity and effects on other calcium-binding proteins must be taken into consideration. Further research is needed to fully understand the biochemical and physiological effects of N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide and its potential as a therapeutic agent.

Synthesis Methods

The synthesis of N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide involves the reaction of 2-amino-2-oxoethyl isoxazolidine with thiophenesulfonyl chloride. The reaction takes place in anhydrous toluene and is catalyzed by triethylamine. The resulting product is then purified by recrystallization from ethanol to yield N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide as a white crystalline solid.

Scientific Research Applications

N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide has been used extensively in scientific research as a tool to study various cellular processes. It has been shown to inhibit the activity of calmodulin, a calcium-binding protein that plays a role in a wide range of cellular processes, including muscle contraction, cell division, and gene expression. N-[2-(2-isoxazolidinyl)-2-oxoethyl]-2-thiophenesulfonamide has also been used to study the role of calmodulin in the regulation of ion channels, including voltage-gated calcium channels and potassium channels.